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Compound of Interest

Compound Name: Rotundine B

Cat. No.: B1259213

Get Quote

Executive Summary
Rotundine B (C₁₅H₂₃NO) is a rare sesquiterpene alkaloid isolated primarily from the rhizomes

of Cyperus rotundus (Purple Nutsedge). Distinct from the more common isoquinoline alkaloid

"Rotundine" (Tetrahydropalmatine, C₂₁H₂₅NO₄), Rotundine B possesses a unique carbon

skeleton characterized by a pyridine ring fused with a cyclopentane moiety

(cyclopenta[c]pyridine derivative).

This guide provides a comprehensive technical analysis of Rotundine B, detailing its structural

elucidation, extraction methodologies, and emerging pharmacological utility as a neutralizing

agent against neurotoxins (specifically α-bungarotoxin) and its cytotoxic potential against

cervical cancer cell lines.

Chemical Profile & Structural Elucidation
Physicochemical Identity
Rotundine B represents a novel class of alkaloids where a sesquiterpene backbone is

integrated with a nitrogenous heterocyclic system.
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Parameter Technical Specification

Common Name Rotundine B

Molecular Formula C₁₅H₂₃NO

Molecular Weight 233.35 g/mol

Exact Mass 233.1780 Da

CAS Registry Number 270918-29-1

Chemical Class Sesquiterpene Alkaloid / Pyridine Alkaloid

IUPAC Name
4-(1,5,5-trimethyl-6,7-dihydro-5H-

cyclopenta[c]pyridin-6-yl)butan-2-ol

Appearance Amorphous powder / Oil

Solubility
Soluble in Methanol, Ethanol, Chloroform;

sparingly soluble in water.[1][2][3][4][5]

Structural Architecture
The structure of Rotundine B was first elucidated by Jeong et al. (2000) using advanced

spectral methods (1D/2D NMR, FAB-MS).

Core Scaffold: A 6,7-dihydro-5H-cyclopenta[c]pyridine ring system.[2][3]

Substituents:

Pyridine Ring: Methyl substitution at position C-1.

Cyclopentane Ring: Gem-dimethyl group at C-5.

Side Chain: A 3-hydroxybutyl chain attached at C-6.

Chirality: The molecule possesses stereocenters at C-6 (ring junction/side chain attachment)

and the hydroxylated carbon on the side chain.

SMILES String:CC1=NC=CC2=C1CC(C2(C)C)CCC(C)O
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Biosynthesis & Source Material
Botanical Origin

Source: Rhizomes of Cyperus rotundus L. (Cyperaceae).[6][7]

Ethnobotanical Context: Known as "Musta" in Ayurveda, traditionally used for inflammatory

and digestive disorders.

Co-occurring Alkaloids: Rotundine A (C₁₅H₂₁NO) and Rotundine C (C₁₅H₂₃NO, isomer).

Biosynthetic Pathway Hypothesis
Unlike typical benzylisoquinoline alkaloids, Rotundine B likely originates from a sesquiterpene

precursor (farnesyl pyrophosphate pathway) that undergoes cyclization and subsequent

nitrogen incorporation (possibly via transamination or condensation with a nitrogen source like

ammonia or an amino acid), followed by aromatization to form the pyridine ring.

Pharmacological Mechanisms
Neurotoxin Neutralization (α-Bungarotoxin)
Recent in silico and in vitro studies have identified Rotundine B as a potential inhibitor of α-

bungarotoxin (α-BTX), a potent neurotoxin from the venom of Bungarus multicinctus (Many-

banded krait).

Mechanism: Rotundine B binds to the active sites of α-BTX, preventing the toxin from

binding to nicotinic acetylcholine receptors (nAChRs) at the neuromuscular junction.

Binding Energy: Molecular docking studies suggest high affinity interactions stabilized by

hydrophobic contacts and hydrogen bonding with toxin residues.

Therapeutic Potential: Adjunct therapy in snake envenomation management.[5]

Cytotoxicity & Antimicrobial Activity[1]
Anticancer: Exhibits moderate cytotoxicity against HeLa (cervical cancer) cell lines (IC₅₀

values often range between 50–100 µg/mL depending on purity and extract composition).
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Antimicrobial: Demonstrates bacteriostatic activity against Staphylococcus aureus and

Candida albicans, likely due to membrane permeabilization facilitated by its amphiphilic

structure (lipophilic terpene core + polar pyridine/hydroxyl groups).

Experimental Protocols
Isolation Workflow (Methodology of Jeong et al.)

Objective: Purify Rotundine B from C. rotundus rhizomes.

Prerequisites: Silica gel 60, Sephadex LH-20, HPLC (ODS column).

Step-by-Step Protocol:

Extraction: Macerate air-dried rhizomes (5 kg) in Methanol (MeOH) at room temperature for

7 days. Concentrate in vacuo to obtain crude extract.

Partitioning: Suspend crude extract in water. Partition successively with n-Hexane,

Chloroform (CHCl₃), and Ethyl Acetate (EtOAc).

Target Fraction: The alkaloid resides primarily in the CHCl₃ fraction.

Acid-Base Fractionation:

Extract CHCl₃ layer with 5% HCl.

Basify the aqueous acid layer to pH 9–10 using NH₄OH.

Re-extract with CHCl₃ to obtain the Total Alkaloid Fraction (TAF).

Chromatography (Silica Gel):

Elute TAF on a silica gel column using a gradient of CHCl₃:MeOH (from 100:1 to 1:1).

Collect fractions based on TLC profiles (Dragendorff’s reagent positive spots).

Purification (HPLC):

Subject Rotundine B-rich fractions to preparative HPLC (C18 column).
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Mobile Phase: MeOH:H₂O (gradient or isocratic, typically 60:40).

Detection: UV at 254 nm.

Validation: Confirm structure via ¹H-NMR (look for pyridine protons ~8.2 ppm) and MS (m/z

233).

Bioassay: α-Bungarotoxin Inhibition Screening
System: Molecular Docking / In Vitro Binding Assay.

Protocol:

Preparation: Solubilize purified Rotundine B in DMSO.

Incubation: Incubate α-BTX (0.5 µM) with varying concentrations of Rotundine B (1–100

µM) for 30 min at 37°C.

Competition Assay: Add fluorescently labeled α-BTX substrate (or use an AChR-rich

membrane preparation).

Readout: Measure fluorescence polarization or radio-ligand displacement. A decrease in

binding indicates neutralization.

Visualization: Isolation & Mechanism Logic
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Figure 1: Workflow illustrating the isolation of Rotundine B from plant matrix and its

downstream pharmacological targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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